
Vanadium Trichloride: A Comprehensive
Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Vanadium;trichloride

Cat. No.: B8782405 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the crystal structure and physicochemical

properties of vanadium trichloride (VCl₃). It is intended to be a valuable resource for

professionals in research, science, and drug development who are working with or have an

interest in this compound.

Introduction
Vanadium trichloride (VCl₃) is an inorganic compound that appears as a violet crystalline solid.

[1][2] It is a key precursor in the synthesis of other vanadium(III) complexes and finds

applications as a catalyst in organic synthesis.[3] The vanadium atom in VCl₃ is in the +3

oxidation state, possessing a d² electronic configuration, which imparts paramagnetic

properties to the compound.[3][4][5]

Crystal Structure
Vanadium trichloride adopts a layered crystal structure analogous to that of bismuth triiodide

(BiI₃).[3][4] This structure is characterized by a hexagonally closest-packed array of chloride

ions, with vanadium(III) ions occupying two-thirds of the octahedral holes within alternating

layers.

The crystal system of anhydrous VCl₃ is trigonal, with the space group R-3.[4] This layered

structure results in significant anisotropy in its physical properties.
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Below is a diagram illustrating the crystal structure of vanadium trichloride.
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Crystal Structure of Vanadium Trichloride (VCl₃)

Layer 1 (Chloride ions)

Layer 2 (Vanadium ions in octahedral holes)

Layer 3 (Chloride ions)
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Synthesis of VCl₃ from VCl₄

Start: Vanadium Tetrachloride (VCl₄)

Heat VCl₄ to 160-170 °C
under an inert gas flow (e.g., Argon)

VCl₄ decomposes:
2 VCl₄(g) → 2 VCl₃(s) + Cl₂(g)

Collect the solid VCl₃ product

Purify by washing with a non-coordinating solvent
(e.g., anhydrous hexane) to remove any unreacted VCl₄

End: Pure Vanadium Trichloride (VCl₃)
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Workflow for XRD Analysis of VCl₃

Start: VCl₃ Sample

Sample Preparation:
- Powder: Grind to a fine powder

- Single Crystal: Mount on a goniometer head

Mount sample in the diffractometer

Collect diffraction data by exposing the
sample to a monochromatic X-ray beam

Process the raw diffraction data
(background subtraction, peak fitting)

Structure Solution and Refinement:
- Determine unit cell and space group

- Refine atomic positions and thermal parameters

End: Crystal Structure of VCl₃

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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